Cas no 21954-81-4 (Butanoic acid, 2-cyano-3,3-dimethyl-, ethyl ester)

• Product Name: Butanoic acid, 2-cyano-3,3-dimethyl-, ethyl ester
• CAS No: 21954-81-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1409396
• PubChem ID: 11073831
• Update Time: 2025-04-20

Butanoic acid, 2-cyano-3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-cyano-3,3-dimethyl-, ethyl ester
• ethyl 2-cyano-3,3-dimethylbutanoate
• DTXSID10454196
• 21954-81-4
• SCHEMBL7701354

• Inchi： 1S/C9H15NO2/c1-5-12-8(11)7(6-10)9(2,3)4/h7H,5H2,1-4H3
• InChI Key： GCUYMKANURBHLF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09